
In-Depth Technical Guide: Safety and Handling
of DL-Glutamic Acid-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Glutamic acid-d3

Cat. No.: B1456429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Glutamic acid-d3,

a deuterated form of the non-essential amino acid DL-glutamic acid. While generally

considered non-hazardous, adherence to proper laboratory protocols is essential to ensure

personnel safety and maintain experimental integrity.

Chemical and Physical Properties
DL-Glutamic acid-d3 shares similar physical and chemical properties with its non-deuterated

counterpart. The primary difference is the increased molecular weight due to the presence of

three deuterium atoms.[1] This substitution is utilized in various research applications, including

metabolic studies and as a tracer or internal standard in mass spectrometry.[2]
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Property Data Source

Chemical Formula C₅H₆D₃NO₄ [1][3]

Molecular Weight 150.15 g/mol [1]

CAS Number 96927-56-9 [1][3]

Appearance White to off-white solid powder [1]

Melting Point 185 °C (decomposes) [1]

Boiling Point 333.8 ± 32.0 °C at 760 mmHg [1]

Solubility

Soluble in water (≥ 17.86

mg/mL) and 1 M HCl (100

mg/ml).

[1][4]

Storage Temperature

Room temperature.[3][5] For

long-term storage of solutions,

-20°C for up to one month or

-80°C for up to six months is

recommended.[2]

Flash Point Not applicable

Auto-ignition Temperature No data available [3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), DL-Glutamic acid-d3 is not classified as a dangerous substance.[3] However, as with

any chemical, it may cause irritation upon contact with eyes or skin, and may be harmful if

inhaled or ingested.[3]

Potential Health Effects:

Eye Contact: May cause eye irritation.[3]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]
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Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Ingestion: May be harmful if swallowed.[3]

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC or ACGIH.[3] There is no data

available on mutagenic or teratogenic effects.[3]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the quality of DL-Glutamic acid-d3 and

ensure a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area, preferably in a laboratory fume hood.[3][6]

Do not eat, drink, or smoke when handling the product.[7]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated place.[6][8][9]

Keep the container tightly closed.[10][11]

Store away from incompatible materials such as strong oxidizing agents.[3][10]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling DL-
Glutamic acid-d3.
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PPE Type Specifications

Eye/Face Protection
Safety glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards.[3][8]

Hand Protection

Handle with gloves. Nitrile rubber gloves with a

thickness of >0.11 mm are suitable. Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices.[3][8]

Skin and Body Protection

Wear impervious clothing, such as a lab coat.

The type of protective equipment must be

selected according to the concentration and

amount of the dangerous substance at the

specific workplace.[3][6]

Respiratory Protection

If a risk assessment indicates that air-purifying

respirators are necessary, use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls. For sole

protection, a full-face supplied air respirator is

recommended. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US).[3]

Emergency Procedures
First Aid Measures
A clear and immediate response is critical in case of accidental exposure.
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Type of Exposure Immediate Action

Medical Attention

Inhalation Move to fresh air

Skin Contact Wash with soap and plenty of water

Eye Contact Flush eyes with water

Ingestion Rinse mouth with water Consult a physicianGive artificial respiration if not breathingIf not breathing

Never give anything by mouth to an unconscious person

Click to download full resolution via product page

Caption: First aid procedures for exposure to DL-Glutamic acid-d3.

Detailed First Aid Protocols:

Inhalation: If breathed in, move the person into fresh air.[3] If not breathing, give artificial

respiration.[3] Consult a physician.[3]

Skin Contact: Wash off with soap and plenty of water.[3] Consult a physician.[3]

Eye Contact: Flush eyes with water as a precaution.[3][11]

Ingestion: Never give anything by mouth to an unconscious person.[3][11] Rinse mouth with

water.[3][11] Consult a physician.[3]
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Firefighting Measures
DL-Glutamic acid-d3 is not flammable or combustible.[3] However, in the event of a fire

involving this substance, the following measures should be taken.

Extinguishing Media Potential Hazards Firefighter PPE

Fire Involving DL-Glutamic acid-d3

Water Spray

Use

Alcohol-Resistant Foam

Use

Dry Chemical

Use

Carbon Dioxide

Use

Hazardous Decomposition Products:
Carbon oxides, Nitrogen oxides Self-Contained Breathing Apparatus (SCBA)

Wear

Click to download full resolution via product page

Caption: Recommended firefighting measures for DL-Glutamic acid-d3.

Firefighting Instructions:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][11]

Hazardous Combustion Products: Under fire conditions, hazardous decomposition products

such as carbon oxides and nitrogen oxides may be formed.[3][8][10]

Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus

(SCBA) if necessary.[3][8][11]

Accidental Release Measures
In the event of a spill, prompt and appropriate action is necessary to prevent contamination and

exposure.
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Personal Precautions Environmental Precautions Cleanup Methods

Accidental Release

Use Personal Protective Equipment Do not let product enter drains Pick up and arrange disposal without creating dust

Avoid dust formation

Ensure adequate ventilation

Avoid breathing dust

Keep in suitable, closed containers for disposal

Click to download full resolution via product page

Caption: Workflow for handling accidental releases of DL-Glutamic acid-d3.

Cleanup Procedures:

Personal Precautions: Use personal protective equipment.[3] Avoid dust formation and

ensure adequate ventilation.[3] Avoid breathing dust.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust.[3] Keep the

material in suitable, closed containers for disposal.[3][11]

Toxicological Information
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Specific toxicological data, such as LD50 and LC50 values, for DL-Glutamic acid-d3 are not

available.[3] The toxicological properties have not been thoroughly investigated.[12] The

information provided is based on the potential hazards of similar compounds.

Disposal Considerations
Dispose of this product and its container in accordance with local, regional, and national

regulations. Do not let the product enter drains.[3] Contaminated packaging should be

disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1456429#safety-and-handling-precautions-for-dl-
glutamic-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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